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Compound of Interest

Compound Name: 1,3,3-Trimethylcyclopropene

Cat. No.: B15402495

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3,3-Trimethylcyclopropene is a highly strained, cyclic organic compound with the molecular
formula CeH1o. Its unique structural features, particularly the presence of a three-membered
ring containing a double bond, make it a molecule of significant interest in theoretical and
synthetic chemistry. This technical guide provides a comprehensive overview of the known
physical and chemical properties of 1,3,3-trimethylcyclopropene, with a focus on
experimental and theoretical data relevant to research and development.

Chemical Identity

A clear identification of 1,3,3-trimethylcyclopropene is crucial for accurate data retrieval and
experimental design.
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Identifier Value

IUPAC Name 1,3,3-Trimethylcyclopropene

CAS Number 3664-56-0

Molecular Formula CeH1o

Molecular Weight 82.14 g/mol

Canonical SMILES CC1=C(C1(C)C)

InChl INnChl=1S/C6H10/c1-5-4-6(5,2)3/h4H,1-3H3

Physical Properties

Experimental data on the physical properties of 1,3,3-trimethylcyclopropene is limited in
publicly accessible literature. The National Institute of Standards and Technology (NIST)
WebBook indicates the availability of phase change data; however, specific values for boiling
point and melting point are not readily available.[1][2][3] Commercial suppliers often list these
properties as "Not Available."[2] For context, the related isomer, 1,1,2-trimethylcyclopropane,
has a reported boiling point of 56 °C and a melting point of -138 °C.[4] Another isomer, 1,2,3-
trimethylcyclopropane, has a reported boiling point of 66 °C at 760 mmHg and a density of
0.743 g/cm3.[5] It is important to note that these values are for different isomers and should not
be used as substitutes for the physical properties of 1,3,3-trimethylcyclopropene.

Property Value Source
Boiling Point Data not available
Melting Point Data not available
Density Data not available

Spectroscopic Data

Detailed experimental spectroscopic data for 1,3,3-trimethylcyclopropene is not widely
available in the searched literature. The NIST WebBook indicates the availability of a mass
spectrum for this compound.[1][3] However, experimental *H NMR, 3C NMR, and IR spectra for
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this specific molecule could not be located in the performed searches. For reference, general
characteristics of cyclopropane ring systems in various spectroscopic techniques are described
in the experimental protocols section.

Chemical Properties and Reactivity

The high ring strain of the cyclopropene moiety dominates the chemical reactivity of 1,3,3-
trimethylcyclopropene, making it susceptible to ring-opening reactions. A significant area of
study for this molecule is its photochemical isomerization.

Photochemical Isomerization

Theoretical studies have elucidated the reaction pathway for the photochemical isomerization
of 1,3,3-trimethylcyclopropene.[6] This process involves the transformation of the reactant
into various photoproducts through a series of intermediates and transition states upon
exposure to light.

The proposed preferred reaction route is as follows:

Reactant — Franck-Condon Region — Local Minimum - Transition State — Conical
Intersection — Local Intermediate — Transition State - Photoproduct[6]

This complex pathway highlights the intricate electronic and geometric changes the molecule
undergoes upon photoexcitation.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15402495?utm_src=pdf-body
https://www.benchchem.com/product/b15402495?utm_src=pdf-body
https://www.benchchem.com/product/b15402495?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/26631702/
https://pubmed.ncbi.nlm.nih.gov/26631702/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15402495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

s (round sty P itation (hv) _(~ Radiationless Decay _("Local Infermediate ) -_( Transition State 2 Photoproduct(s)
3 k (Ground State) (Ground State) (Ground State)

4 Synthesis & Purification )

Synthesis of
1,3,3-Trimethylcyclopropene

Purification
(e.g., Distillation, Chromatography)

)( 7—X D\

/ Structural Sjﬂysical C}tﬁlcteriza‘tion \

4 Physical Property
(NMR (Sllgetl:;tgscor)y) QR Spectroscopy) Mass Spectrometry Determination

\_ (BP, MP, Density)

ity Studi

Photochemical
Isomerization Studies

Other Reactions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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